Cas no 421-78-3 (1-chloro-2-iodotetrafluoroethane)

• Product Name: 1-chloro-2-iodotetrafluoroethane
• CAS No: 421-78-3
• MF: C₂ClF₄I
• MW: 262.372486114502
• CID: 37332
• PubChem ID: 136268
• Update Time: 2025-08-04

1-chloro-2-iodotetrafluoroethane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-iodotetrafluoroethane
• 2-Chloro-1,1,2,2-tetrafluoroethyl iodide
• 1-chloro-1,1,2,2-tetrafluoro-2-iodoethane
• 2-CHLOROTETRAFLUOROETHYL IODIDE
• DTXSID90194942
• 1-chloro-1,1,2,2-tetrafluoro-2-iodo-ethane
• 1-iodo-2-chlorotetrafluoroethane
• FT-0607601
• SCHEMBL10621396
• A825798
• AKOS015848340
• MS-20314
• MFCD00069092
• 421-78-3
• DTXCID30117433
• STL555693
• BBL101896
• DB-050866

• MDL： MFCD00069092
• Inchi： 1S/C2ClF4I/c3-1(4,5)2(6,7)8
• InChI Key： XNIBSTIKPHNKSO-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)Cl)(F)F
• BRN： 1699458

Computed Properties

• Exact Mass: 261.86700
• Monoisotopic Mass: 261.867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Not available
• Density: 2.308
• Boiling Point: 53 °C
• Flash Point: 56°C
• Refractive Index: 1.392
• PSA: 0.00000
• LogP: 2.84580
• Solubility: Not available
• Sensitiveness: Light Sensitive

1-chloro-2-iodotetrafluoroethane Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S23-S36/37-S45
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R40
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Additional information on 1-chloro-2-iodotetrafluoroethane

1-Chloro-2-Iodo-Tetrafluoroethane (CAS No. 421-78-3): A Comprehensive Overview

1-Chloro-2-iodotetrafluoroethane (CAS No. 421-78-3) is a highly fluorinated organic compound with the chemical formula C₂HClF₄I. This compound belongs to the class of haloalkanes, which are widely used in various industrial and chemical applications due to their unique physical and chemical properties. The molecule consists of a tetrafluoroethane backbone with a chlorine atom at position 1 and an iodine atom at position 2, making it a valuable compound in fields such as refrigeration, fire suppression, and as a precursor in organic synthesis.

The synthesis of 1-chloro-2-iodotetrafluoroethane typically involves multi-step reactions, often starting from tetrafluoroethylene or other fluorinated intermediates. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of electrophilic fluorination using fluorine gas or fluoride ion sources, which not only enhances yield but also reduces the generation of hazardous byproducts.

One of the most notable applications of 1-chloro-2-iodotetrafluoroethane is in the production of hydrofluorocarbons (HFCs) and other fluorinated compounds used in refrigeration systems. Its ability to act as an intermediate in the synthesis of HFCs makes it a critical component in the development of eco-friendly refrigerants that comply with global regulations aimed at reducing ozone depletion and greenhouse gas emissions.

In addition to its industrial applications, 1-chloro-2-iodotetrafluoroethane has been studied extensively for its potential in medical imaging and diagnostic applications. Recent research has focused on its use as a contrast agent in magnetic resonance imaging (MRI), where its unique electronic properties enhance image resolution and provide clearer visualization of soft tissues. This emerging application highlights the versatility of this compound beyond traditional industrial uses.

The chemical stability and reactivity of 1-chloro-2-iodotetrafluoroethane are key factors influencing its behavior in various chemical reactions. Studies have shown that the presence of both chlorine and iodine atoms on the tetrafluoroethane backbone creates a highly reactive molecule that can undergo nucleophilic substitution reactions under specific conditions. These reactions are pivotal in the synthesis of more complex fluorinated compounds used in pharmaceuticals, agrochemicals, and advanced materials.

From an environmental perspective, understanding the fate and transport of 1-chloro-2-iodotetrafluoroethane in natural systems is crucial for assessing its potential impact on ecosystems. Recent environmental studies have employed advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) to monitor its presence in air, water, and soil samples. These studies have provided valuable insights into its degradation pathways and bioaccumulation potential, contributing to more informed regulatory decisions.

In conclusion, 1-chloro-2-iodotetrafluoroethane (CAS No. 421-78-3) is a versatile compound with significant applications across multiple industries. Its role as an intermediate in the synthesis of HFCs, its potential in medical imaging, and its unique chemical properties make it a subject of ongoing research interest. As advancements continue to be made in its synthesis, application, and environmental impact assessment, this compound is poised to remain a key player in the development of innovative solutions across various scientific domains.